Acid Brown 298

Specification

• CAS No.: 12234-78-5
• Molecular Formula: BO3Yb
• Molecular Weight: 0

Introduction

Chemical Identification and Structure

Acid Brown 298 is classified as an azo metal complex dye with the following identification parameters:

Physical Properties

Appearance and Solubility

Acid Brown 298 presents as a brown powder with a reddish-brown hue when observed visually. This physical form is typical of commercial acid dyes intended for industrial application. The compound exhibits good water solubility, with documented solubility of 30 g/l, making it suitable for aqueous dyeing processes. This water solubility is a critical characteristic for its application in conventional textile dyeing operations.

Color Properties

The dye produces a warm reddish-brown color when applied to various substrates. This color characteristic makes it valuable for achieving natural brown tones in textile and leather applications. The hue can be described as a warm, reddish-brown tone that provides natural-looking coloration to various materials.

Applications in Industry

Textile Applications

Acid Brown 298 demonstrates particular efficacy in dyeing protein fibers and polyamides. Specifically, it is utilized for:

• Wool dyeing, where it provides consistent and uniform coloration with good penetration properties

• Silk dyeing, including specialized applications like cotton black silk ribbon printing and dyeing

• Nylon dyeing, where its acid-binding properties enable effective coloration of synthetic polyamides

The dye's versatility in textile applications stems from its excellent affinity for protein-based and polyamide fibers, making it a preferred choice for these substrates.

Leather Applications

Acid Brown 298 finds significant application in the leather industry, where it is used for dyeing various leather types. The dye provides natural-looking brown tones to leather products with good penetration and levelness. Its suitability for leather coloration derives from its affinity for protein structures present in animal hides.

Paper Industry Applications

According to recent industry reports, Acid Brown 298 also finds application in the paper industry, though this is less extensively documented than its textile and leather applications. In paper coloration, the dye likely contributes brown tones to specialty papers and packaging materials.

Performance Characteristics

Fastness Properties

Acid Brown 298 exhibits strong performance characteristics across various fastness parameters, which are critical quality indicators for industrial dyes. The table below summarizes the fastness properties of Acid Brown 298 based on ISO standards:

Fastness Parameter	Rating	Standard
Light Fastness	6-7	ISO
Washing Fastness (E)	4-5	ISO
Washing Fastness (C)	5	ISO
Washing Fastness (N)	4-5	ISO
Soaping (Fading)	4	ISO
Soaping (Stain)	4-5	ISO
Perspiration Fastness (Fading)	4-5	ISO
Perspiration Fastness (Stain)	4-5	ISO
Oxygen Bleaching (Fading)	4-5	ISO
Oxygen Bleaching (Stain)	5	ISO
Fastness to Seawater (Fading)	4-5	ISO
Fastness to Seawater (Stain)	5	ISO
Rubbing (Dry)	5	ISO
Rubbing (Wet)	5	ISO

Note: Ratings are on a scale of 1-8 for light fastness and 1-5 for other parameters, with higher numbers indicating better performance.

The data indicates particularly strong light fastness (6-7 on the ISO scale), which is a notable characteristic of metal-complex acid dyes. The dye also performs well in perspiration, seawater, and rubbing tests, suggesting excellent durability in practical applications.

Technical Performance Attributes

Beyond standard fastness properties, Acid Brown 298 demonstrates several technical advantages in application:

• Excellent dispersion properties, facilitating uniform distribution in dyebaths

• Good compatibility and reproducibility, enabling consistent batch-to-batch color matching

• High dye content (>98%), indicating a high-purity commercial product

• Color stability over time, particularly important for premium textile and leather goods

These technical attributes contribute to the dye's commercial value and utility in industrial dyeing operations.